Cas no 1159977-08-8 (N-1-(3’-Benzyloxyphenyl)ethyl-N-methyl-O-ethylcarbamate)

• Product Name: N-1-(3’-Benzyloxyphenyl)ethyl-N-methyl-O-ethylcarbamate
• CAS No: 1159977-08-8
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 894798
• PubChem ID: 46780776
• Update Time: 2025-04-19

N-1-(3’-Benzyloxyphenyl)ethyl-N-methyl-O-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• N-[1-(3’-Benzyloxyphenyl)ethyl]-N-methyl-O-ethylcarbamate
• N-[1-(3'-Benzyloxyphenyl)ethyl]-N-methyl-O-ethylcarbamate
• ethyl N-methyl-N-[1-(3-phenylmethoxyphenyl)ethyl]carbamate
• AKOS030255695
• 1159977-08-8
• Carbamic acid, N-methyl-N-[1-[3-(phenylmethoxy)phenyl]ethyl]-, ethyl ester
• Ethyl {1-[3-(benzyloxy)phenyl]ethyl}methylcarbamate
• DTXSID20675693
• N-1-(3’-Benzyloxyphenyl)ethyl-N-methyl-O-ethylcarbamate

• Inchi： 1S/C19H23NO3/c1-4-22-19(21)20(3)15(2)17-11-8-12-18(13-17)23-14-16-9-6-5-7-10-16/h5-13,15H,4,14H2,1-3H3
• InChI Key： AILWQHZCBRQEHX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C(C)N(C(=O)OCC)C

Computed Properties

• Exact Mass: 313.16800
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 4.41490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers